Cas no 2034312-28-0 (4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one)

• Product name: 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one
• CAS No: 2034312-28-0
• MF: C₁₇H₁₇BrN₂O₄
• MW: 393.231883764267
• CID: 5550614

4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one

• Inchi： 1S/C17H17BrN2O4/c1-10-6-12(7-16(21)20(10)11-2-3-11)23-13-8-19(9-13)17(22)14-4-5-15(18)24-14/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key： QFZUTEPQRAVTJR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CC2)C(C)=CC(OC2CN(C(C3=CC=C(Br)O3)=O)C2)=C1

Additional information on 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one

4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one (CAS No. 2034312-28-0): An Emerging Compound in Medicinal Chemistry

4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one (CAS No. 2034312-28-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex heterocyclic framework, has been the subject of several recent studies aimed at elucidating its biological activities and mechanisms of action.

The core structure of 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one includes a pyridinone moiety, which is a well-known scaffold in drug discovery for its diverse pharmacological properties. The presence of a cyclopropyl group and a brominated furan ring further enhances the molecular complexity and contributes to its distinct biological profile. These structural elements are crucial for the compound's interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the potential of 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases by 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one could offer new therapeutic strategies for treating these conditions.

In addition to its enzymatic inhibition properties, 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. These findings suggest that 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one may have potential applications in the treatment of chronic inflammatory disorders.

The pharmacokinetic properties of 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one have also been evaluated to assess its suitability as a therapeutic agent. Initial studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. Ongoing research is aimed at optimizing these properties to enhance the compound's therapeutic index.

To further explore the potential of 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one, several preclinical trials have been conducted to evaluate its efficacy and safety in various disease models. These trials have provided valuable insights into the compound's mechanism of action and its potential clinical applications. For example, studies in animal models of cancer have shown that 4-[1-(5-bromofuran-2-carbonyl)azetidin-3-yloxymethyl)-6-methylpyridine-based compounds can significantly inhibit tumor growth and metastasis without causing significant toxicity.

In conclusion, 4-[1-(5-bromofuran-carbonyl)azetidin-yloxymethyl)-6-methylpyridine--one (CAS No. 2034312--0) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and contributing to the discovery of new treatments.